Cas no 1004193-21-8 (1-(3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1004193-21-8
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD04967917
• CID: 3058392
• PubChem ID: 7017317
• Update Time: 2025-06-08

1-(3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dimethyl-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid
• AKOS B016863
• ART-CHEM-BB B016863
• 1-(3,5-DIMETHYL-PHENOXYMETHYL)-1 H-PYRAZOLE-3-CARBOXYLIC ACID
• 1-(3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid
• EN300-83684
• 1004193-21-8
• 1-((3,5-Dimethylphenoxy)methyl)-1H-pyrazole-3-carboxylic acid
• DTXSID101181200
• CS-0262767
• CHEMBL3445144
• 1-[(3,5-dimethylphenoxy)methyl]pyrazole-3-carboxylic Acid
• MFCD04967917
• 1-[(3,5-dimethylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid
• 1-((3,5-Dimethylphenoxy)methyl)-1H-pyrazole-3-carboxylicacid
• STK312569
• BBL038798
• EQB19321
• 1-(3,5-DIMETHYLPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
• AKOS000306495
• 1-(3,5-dimethylphenoxymethyl)-1H-pyrazole-3-carboxylic acid

• MDL： MFCD04967917
• Inchi： 1S/C13H14N2O3/c1-9-5-10(2)7-11(6-9)18-8-15-4-3-12(14-15)13(16)17/h3-7H,8H2,1-2H3,(H,16,17)
• InChI Key： BJDDSMALJBAIRJ-UHFFFAOYSA-N
• SMILES： O(CN1C=CC(C(=O)O)=N1)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 246.100442g/mol
• Monoisotopic Mass: 246.100442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 246.26g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 467.9±40.0 °C at 760 mmHg
• Flash Point: 236.8±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid

Introduction to 1-(3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1004193-21-8)

1-(3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1004193-21-8) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities.

The molecular structure of 1-(3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid is characterized by a pyrazole ring substituted with a carboxylic acid group and a 3,5-dimethylphenoxy moiety. The presence of these functional groups imparts specific chemical and biological properties that make this compound an interesting candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of pyrazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain pyrazole derivatives exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 1-(3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid has shown promise in cancer research. A 2021 study published in the European Journal of Medicinal Chemistry demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic properties of 1-(3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid have also been investigated. Preliminary studies indicate that this compound has favorable oral bioavailability and metabolic stability, which are crucial factors for its potential use as an oral therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and enhance its therapeutic index.

Synthesis of 1-(3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid involves several steps, including the formation of the pyrazole ring and subsequent functionalization with the carboxylic acid and phenoxy groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of a suitable pyrazole derivative with a 3,5-dimethylphenol derivative in the presence of a coupling reagent such as copper(II) acetate or palladium(II) acetate.

The safety profile of 1-(3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid is an important consideration for its potential use in clinical settings. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive safety assessments are ongoing to ensure its long-term safety and efficacy.

In conclusion, 1-(3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1004193-21-8) represents a promising lead compound with potential applications in anti-inflammatory and anti-cancer therapies. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its safety profile for future clinical development.